Cas no 1932406-83-1 ((R)-Tert-Butyl ((2-ethylpyrrolidin-2-yl)methyl)carbamate)

• Product Name: (R)-Tert-Butyl ((2-ethylpyrrolidin-2-yl)methyl)carbamate
• CAS No: 1932406-83-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 4823198
• Update Time: 2025-10-23

(R)-Tert-Butyl ((2-ethylpyrrolidin-2-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl ((2-ethylpyrrolidin-2-yl)methyl)carbamate
• (R)-Tert-Butyl ((2-ethylpyrrolidin-2-yl)methyl)carbamate

• Inchi： 1S/C12H24N2O2/c1-5-12(7-6-8-14-12)9-13-10(15)16-11(2,3)4/h14H,5-9H2,1-4H3,(H,13,15)/t12-/m1/s1
• InChI Key： FSKFLEIFYFJLQF-GFCCVEGCSA-N
• SMILES： O(C(C)(C)C)C(NC[C@@]1(CC)CCCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4

Additional information on (R)-Tert-Butyl ((2-ethylpyrrolidin-2-yl)methyl)carbamate

Recent Advances in the Study of (R)-Tert-Butyl ((2-ethylpyrrolidin-2-yl)methyl)carbamate (CAS: 1932406-83-1)

The compound (R)-Tert-Butyl ((2-ethylpyrrolidin-2-yl)methyl)carbamate (CAS: 1932406-83-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological pathways. Recent studies have explored its utility in asymmetric synthesis, its role as a building block for novel drug candidates, and its potential therapeutic applications.

One of the key areas of focus has been the optimization of synthetic routes for (R)-Tert-Butyl ((2-ethylpyrrolidin-2-yl)methyl)carbamate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis method using catalytic asymmetric hydrogenation, achieving high yields and excellent enantiomeric excess (ee > 99%). This advancement addresses previous challenges in scalability and purity, making the compound more accessible for preclinical and clinical research.

In addition to synthetic improvements, researchers have investigated the pharmacological properties of derivatives stemming from this compound. For instance, a recent preprint on BioRxiv highlighted its incorporation into a series of gamma-secretase modulators, which show promise in treating Alzheimer's disease. The study reported that the (R)-configuration of the pyrrolidine ring significantly enhances binding affinity to the target enzyme, underscoring the importance of stereochemical precision in drug design.

Furthermore, (R)-Tert-Butyl ((2-ethylpyrrolidin-2-yl)methyl)carbamate has been identified as a critical intermediate in the development of small-molecule inhibitors for protein-protein interactions (PPIs). A 2024 paper in ACS Chemical Biology detailed its use in constructing a library of compounds targeting the p53-MDM2 interaction, a well-known oncogenic pathway. The researchers observed that the ethyl substituent on the pyrrolidine ring confers optimal lipophilicity, improving cell permeability and in vivo efficacy.

Despite these promising developments, challenges remain in the broader application of this compound. For example, its metabolic stability and toxicity profiles require further elucidation, as noted in a recent review in Drug Discovery Today. Future research directions may include structural modifications to enhance pharmacokinetic properties and the exploration of new therapeutic targets, such as GPCRs and kinases.

In conclusion, (R)-Tert-Butyl ((2-ethylpyrrolidin-2-yl)methyl)carbamate (CAS: 1932406-83-1) continues to be a versatile and valuable scaffold in medicinal chemistry. Recent advancements in synthesis and application underscore its potential to contribute to the development of next-generation therapeutics. Ongoing studies will likely expand its utility and address current limitations, paving the way for innovative treatments in neurology and oncology.